Cas no 77269-58-0 (Benzeneacetic acid, 3-chloro-4-(2-phenylethoxy)-)

Benzeneacetic acid, 3-chloro-4-(2-phenylethoxy)- structure
77269-58-0 structure
Product Name:Benzeneacetic acid, 3-chloro-4-(2-phenylethoxy)-
CAS No:77269-58-0
MF:C16H15ClO3
MW:290.741503953934
CID:536397
PubChem ID:23275489
Update Time:2025-04-19

Benzeneacetic acid, 3-chloro-4-(2-phenylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3-chloro-4-(2-phenylethoxy)-
    • 2-[3-chloro-4-(2-phenylethoxy)phenyl]acetic acid
    • DTXSID90632359
    • [3-Chloro-4-(2-phenylethoxy)phenyl]acetic acid
    • 77269-58-0
    • Inchi: 1S/C16H15ClO3/c17-14-10-13(11-16(18)19)6-7-15(14)20-9-8-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,18,19)
    • InChI Key: NAAGWPCSVNZZAJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(CC(=O)O)C=CC=1OCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 290.07105
  • Monoisotopic Mass: 290.0709720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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